Cas no 1869-92-7 ((11b,16a)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt)

• Product Name: (11b,16a)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt
• CAS No: 1869-92-7
• MF: C₂₂H₂₉FNaO₈P
• MW: 494.422802686691
• CID: 42106
• PubChem ID: 23667621
• Update Time: 2025-04-18

(11b,16a)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt Chemical and Physical Properties

Names and Identifiers

• Dexamethasone 21-(sodium hydrogen phosphate)
• sodium,[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen phosphate
• dexamethasone-21-sodium phosphate
• EINECS 217-487-2
• Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16a-methyl-, 21-(dihydrogenphosphate), monosodium salt (8CI)
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11b,17,21-trihydroxy-16a-methyl-, 21-phosphate,monosodium salt (6CI,7CI)
• Phosphoric acid hydrogen (9-fluoro-11β,17-dihydroxy-16α-methyl-3,20-dioxopregna-1,4-dien-21-yl)=sodium ester salt
• Sodium 9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl hydrogen phosphate
• CHEMBL1200637
• 1869-92-7
• DTXSID60940150
• sodium;[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen phosphate
• (11b,?16a)?-9-?Fluoro-?11,?17-?dihydroxy-?16-?methyl-?21-?(phosphonooxy)?-?pregna-?1,?4-?diene-?3,?20-?dione Monosodium Salt
• (11Beta,16Alpha)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt
• MQRFYYBWKRACSJ-WKSAPEMMSA-M
• (11b,16a)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt

• Inchi： 1S/C22H30FO8P.Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);/q;+1/p-1/t12-,15+,16+,17+,19+,20+,21+,22+;/m1./s1
• InChI Key： MQRFYYBWKRACSJ-WKSAPEMMSA-M
• SMILES： P(=O)(O)([O-])OCC([C@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)O)=O.[Na+]

Computed Properties

• Exact Mass: 494.14800
• Monoisotopic Mass: 494.14817732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 985
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Solubility: Methanol; Water
• PSA: 154.00000
• LogP: 2.45090

(11b,16a)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione Monosodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives